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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the solution-based
synthesis of Cesium Tribromide (CsBrs). Two primary synthesis methodologies are presented:
the direct reaction of Cesium Bromide with elemental Bromine and a hydrothermal synthesis
route. These protocols are designed to be replicable in a standard laboratory setting.
Additionally, this guide includes a summary of the key physicochemical properties of Cesium
Tribromide and a protocol for its purification via recrystallization.

Introduction

Cesium tribromide (CsBrs) is an inorganic compound that exists as a charge-transfer complex
between a cesium cation (Cs*) and a tribromide anion (Brs™). It typically appears as orange to
dark red crystals and is of interest for various applications in synthetic chemistry and materials
science. Unlike the more extensively studied cesium lead tribromide (CsPbBr3) perovskites,
CsBrs does not contain lead, making it a potentially valuable compound in research areas
where the toxicity of lead is a concern.

This document outlines two reliable solution-based methods for the synthesis of Cesium
Tribromide.

Physicochemical Properties
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A summary of the key physical and chemical properties of Cesium Tribromide is provided in

the table below for easy reference.

Property Value Reference
Chemical Formula CsBrs [1]

Molar Mass 372.617 g/mol [2]
Appearance Orange solid, Dark red crystals  [2]

Crystal System Orthorhombic [2]

Space Group Pnma [2]

Melting Point Decomposes upon melting N/A

Soluble in aqueous solutions
Solubility with excess bromine.

Decomposes in pure water.

[2]

Synthesis Protocols

Two primary methods for the solution-based synthesis of Cesium Tribromide are detailed

below.

Method 1: Direct Reaction of Cesium Bromide and

Bromine

This method involves the direct reaction of Cesium Bromide with liquid Bromine in an aqueous

solution. The excess bromine helps to stabilize the tribromide ion in solution, allowing for the

crystallization of CsBrs.

Experimental Workflow:
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Crystallization & Isolation

Step 4 Step 5 Step 6

Click to download full resolution via product page

Caption: Workflow for the synthesis of CsBrs via direct reaction.

Materials:
Reagent Formula Purity
Cesium Bromide CsBr = 99.9%
Bromine Brz > 99.5%
Deionized Water H20 High Purity
Protocol:

Prepare a concentrated aqueous solution of Cesium Bromide (CsBr).

e In a well-ventilated fume hood, carefully add a molar excess of liquid Bromine (Brz) to the
CsBr solution. The solution should turn a deep reddish-brown.

« Stir the solution at room temperature until the bromine has fully reacted with the bromide
ions to form tribromide ions.

 Allow the solution to slowly evaporate in the fume hood. As the solvent evaporates, dark red
crystals of Cesium Tribromide will form.

« |solate the crystals by filtration.
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e Wash the crystals sparingly with a small amount of a cold, non-polar solvent in which CsBr3
is insoluble to remove any residual bromine.

e Dry the crystals under vacuum to obtain the final product.

Method 2: Hydrothermal Synthesis

This method avoids the use of free bromine by generating it in situ through the reaction of a
bromide and a bromate under acidic conditions.

Reaction Pathway:

Reactants

Cesium Bromate (CsBrO3)

In-situ Bromihe Generation

Cesium Bromide (CsBr) Hydrobromic Acid (HBr)

5CsBr + CsBrO3 + 6HBr — 6CsBr + 3Br2 + 3H20

Product iormation

CsBr + Br2 — CsBr3

Click to download full resolution via product page
Caption: Reaction pathway for the hydrothermal synthesis of CsBrs.

Materials:
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Reagent Formula Purity
Cesium Bromide CsBr = 99.9%
Cesium Bromate CsBrOs = 99%
Hydrobromic Acid HBr 48% aqueous solution
Deionized Water H20 High Purity
Protocol:

¢ |n a Teflon-lined stainless-steel autoclave, combine stoichiometric amounts of Cesium
Bromide (CsBr), Cesium Bromate (CsBrOs), and a slight excess of hydrobromic acid (HBr).

¢ Add a minimal amount of deionized water to dissolve the reactants.

o Seal the autoclave and heat it to a temperature between 120-180 °C for 24-48 hours. The
exact temperature and time may need to be optimized depending on the desired crystal size
and yield.

» Allow the autoclave to cool slowly to room temperature.
e Open the autoclave in a fume hood and collect the resulting crystals.

e Wash the crystals with a small amount of cold deionized water to remove any unreacted

starting materials.

e Dry the crystals under vacuum.

Purification Protocol: Recrystallization

For applications requiring high-purity Cesium Tribromide, recrystallization can be performed.

Workflow for Recrystallization:
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Cooling & Crystallization Isolation & Drying

Click to download full resolution via product page
Caption: General workflow for the recrystallization of CsBrs.
Protocol:

e Dissolve the crude Cesium Tribromide in a minimal amount of a suitable hot solvent. A
good solvent system is a concentrated aqueous solution of hydrobromic acid containing a
small amount of elemental bromine to prevent the decomposition of the tribromide ion.

e Once the solid is completely dissolved, allow the solution to cool slowly to room temperature.
o Further cooling in an ice bath can promote maximum crystal formation.

« |solate the purified crystals by filtration.

¢ Wash the crystals with a small amount of a cold, appropriate solvent.

e Dry the purified crystals under vacuum.

Safety Precautions

e Bromine (Brz2): is highly toxic, corrosive, and a strong oxidizing agent. All manipulations
involving liquid bromine must be carried out in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat.

» Hydrobromic Acid (HBr): is a strong, corrosive acid. Handle with care and appropriate PPE.
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o Hydrothermal Synthesis: involves high temperatures and pressures. Use a properly rated
and maintained autoclave and follow all manufacturer's safety guidelines.

Disclaimer: These protocols are intended for use by trained professionals in a laboratory
setting. All necessary safety precautions should be taken. The user is solely responsible for any
risks associated with the implementation of these procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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